Lipophilicity Advantage Over Non-Chlorinated Analog
The 5-chloro substituent elevates the computed partition coefficient (XLogP3) from -0.3 (non-chlorinated analog) to 0.4 (target compound), a net increase of +0.7 log units [1]. This shift moves the compound from a hydrophilic domain (XLogP3 < 0) into the optimal lipophilicity range (XLogP3 0–3) associated with favorable passive membrane permeability and oral bioavailability according to standard drug-likeness guidelines.
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 0.4 |
| Comparator Or Baseline | 2-{[(2-Hydroxyphenyl)methyl]amino}propane-1,3-diol (CAS 1495658-93-9): XLogP3 = -0.3 |
| Quantified Difference | ΔXLogP3 = +0.7 (target more lipophilic) |
| Conditions | Computed by XLogP3 3.0 algorithm, PubChem release 2019.06.18 [1] |
Why This Matters
A 0.7 log unit increase in lipophilicity can translate to a roughly 5-fold increase in membrane partitioning, making the 5-chloro analog more suitable than the non-chlorinated version for cell-based assays where passive diffusion is rate-limiting.
- [1] PubChem Compound Summaries: CID 65315694 (target, XLogP3 = 0.4) and CID 65315218 (non-chlorinated analog, XLogP3 = -0.3). National Center for Biotechnology Information, 2024. https://pubchem.ncbi.nlm.nih.gov/ View Source
